3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether

• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4OS/c1-11-7-12(2)9-14(8-11)16-19-20-18-22(16)21-17(24-18)13-5-4-6-15(10-13)23-3/h4-10H,1-3H3
• InChI Key: DGIXMQKPTCRKMS-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)OC)C

Description

3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In agriculture, it acts by inhibiting the activity of certain enzymes involved in the biosynthesis of essential plant metabolites. In materials science, it provides a unique building block that can be used to synthesize materials with specific properties.
Biochemical and Physiological Effects:
Studies have shown that 3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether exhibits low toxicity towards normal cells and tissues. However, it can cause some adverse effects such as hepatotoxicity and nephrotoxicity at high doses. It has also been found to induce oxidative stress and inflammation in some cases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether in lab experiments include its broad range of applications, easy synthesis, and low toxicity towards normal cells. However, its limitations include its high cost, limited availability, and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research of 3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether. These include:
1. Further studies to understand its mechanism of action and optimize its efficacy as an antitumor and antifungal agent.
2. Development of new derivatives of this compound with improved properties and lower toxicity.
3. Investigation of its potential applications in other fields such as materials science and environmental science.
4. Studies to understand its interactions with other molecules and its potential as a drug delivery agent.
Conclusion:
In conclusion, 3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether is a promising compound that has potential applications in various fields. Its easy synthesis, low toxicity towards normal cells, and broad range of applications make it an attractive molecule for scientific research. However, further studies are needed to fully understand its mechanism of action and optimize its efficacy.

Synthesis Methods

The synthesis of 3-[3-(3,5-Dimethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]phenyl methyl ether involves the reaction of 3-(3,5-dimethylphenyl)-1,2,4-triazole-5-thiol with 4-(bromomethyl)phenol in the presence of a base such as potassium carbonate. This reaction leads to the formation of the desired compound, which can be purified by column chromatography.

Scientific Research Applications

This compound has been extensively studied for its potential applications in various fields such as medicinal chemistry, agriculture, and materials science. In medicinal chemistry, it has shown promising results as an antitumor and antifungal agent. In agriculture, it has been found to exhibit herbicidal activity against a broad range of weeds. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.